Cas no 5401-94-5 (5-nitro-1H-indazole)
5-Nitro-1H-indazole is a heterocyclic organic compound featuring a nitro group at the 5-position of the indazole scaffold. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its nitro group enhances electrophilic properties, facilitating further functionalization through reduction or substitution reactions. The indazole core contributes to its potential as a building block for biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The compound's stability under standard conditions ensures consistent performance in synthetic applications. Its well-defined chemical properties and versatility make it a reliable choice for research and industrial processes requiring precise molecular modifications.
5-nitro-1H-indazole structure
Product Name:5-nitro-1H-indazole
CAS No:5401-94-5
MF:C7H5N3O2
MW:163.133500814438
MDL:MFCD00005693
CID:45816
PubChem ID:21501
Update Time:2025-10-18
5-nitro-1H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Nitro-1H-indazole
- 5-Nitroindazole
- 5-Nitro (1H)indazole
- 1H-INDAZOLE, 5-NITRO-
- WSGURAYTCUVDQL-UHFFFAOYSA-N
- 235Y7P37ZD
- 5NI
- 2H-Indazole, 5-nitro-
- 5-Nitroindazol
- 5-nitro-indazole
- 5-nitro indazole
- 5-nitro-1H-indazol
- 5-nitro-IH-indazole
- 5-nitro-2H-indazole
- PubChem15672
- 4lm0
- DSSTox_RID_83391
- DSSTox_CID_29272
- DSSTox_GSID_49316
- KSC490
- CHEMBL165372
- 5-NITRO-1H-BENZOPYRAZOLE
- NSC5032
- CS-B1273
- NS00020000
- HMS2699L04
- Q-200548
- DTXSID5049316
- EN300-18228
- AKOS015966034
- 3-[(2-THIENYLTHIO)METHYL]BENZOICACID
- HMS3604H19
- F0001-1417
- FT-0602362
- AM20040676
- MFCD00005693
- Tox21_202925
- INDAZOLE, 5-NITRO-
- MLS000728712
- N0398
- BRN 0007936
- Q27253724
- DB04534
- NSC-5032
- NSC 5032
- NCGC00260471-01
- CAS-5401-94-5
- SCHEMBL17594510
- 5401-94-5
- InChI=1/C7H5N3O2/c11-10(12)6-1-2-7-5(3-6)4-8-9-7/h1-4H,(H,8,9
- PD059222
- NITROINDAZOLE, 5-
- AQ-776/40649175
- CCRIS 4134
- NCGC00245898-01
- PB25890
- SY002722
- AKOS024268503
- EINECS 226-451-5
- DTXCID4029272
- A7852
- AKOS000120077
- 5-Nitroindazole, >=99%
- 5-23-06-00180 (Beilstein Handbook Reference)
- A829911
- Z57471016
- AS-11700
- SMR000306991
- AC-2732
- UNII-235Y7P37ZD
- BCP23472
- SCHEMBL148826
- BDBM50304144
- 65750-01-8
- Nitro1Hindazole, 5
- 1HIndazole, 5nitro
- Nitroindazole, 5
- STK764725
- 5Nitro1Hindazole
- DB-207167
- DB-014603
- 5-nitro-1H-indazole
-
- MDL： MFCD00005693
- Inchi： 1S/C7H5N3O2/c11-10(12)6-1-2-7-5(3-6)4-8-9-7/h1-4H,(H,8,9)
- InChI Key： WSGURAYTCUVDQL-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC2=C(C=NN2)C=1)=O
- BRN： 0007936
Computed Properties
- Exact Mass: 163.03800
- Monoisotopic Mass: 163.038176
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2
- Topological Polar Surface Area: 74.5
Experimental Properties
- Color/Form: Buff crystal
- Density: 1.5250
- Melting Point: 207.0 to 213.0 deg-C
- Boiling Point: 383.3°C at 760 mmHg
- Flash Point: 185.6 °C
- Refractive Index: 1.74
- PSA: 74.50000
- LogP: 1.99430
- Solubility: Not determined
5-nitro-1H-indazole Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302,H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：2
- Hazard Category Code： 22-36/37/38
- Safety Instruction： S26-S36/37/39
- RTECS：NK7962000
-
Hazardous Material Identification：
- TSCA：Yes
- Storage Condition：Sealed in dry,Room Temperature
- Risk Phrases：R20/21/22; R36; R68
- Safety Term：S26;S36/37/39
5-nitro-1H-indazole Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-nitro-1H-indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | 128335-500G |
5-Nitroindazole, 98% |
5401-94-5 | 98% | 500G |
￥ 1722 | 2022-04-26 | |
| Chemenu | CM104435-100g |
5-nitro-1H-indazole |
5401-94-5 | 95+% | 100g |
$80 | 2021-08-06 | |
| Fluorochem | 069163-1g |
5-Nitro-1H-indazole |
5401-94-5 | 99% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 069163-10g |
5-Nitro-1H-indazole |
5401-94-5 | 99% | 10g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 069163-25g |
5-Nitro-1H-indazole |
5401-94-5 | 99% | 25g |
￡16.00 | 2022-03-01 | |
| Fluorochem | 069163-100g |
5-Nitro-1H-indazole |
5401-94-5 | 99% | 100g |
￡59.00 | 2022-03-01 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | N0398-25G |
5-Nitroindazole |
5401-94-5 | >98.0%(GC) | 25g |
¥325.00 | 2024-04-16 | |
| TRC | N496255-5g |
5-Nitroindazole |
5401-94-5 | 5g |
$ 60.00 | 2022-06-03 | ||
| TRC | N496255-25g |
5-Nitroindazole |
5401-94-5 | 25g |
$110.00 | 2023-05-17 | ||
| TRC | N496255-50g |
5-Nitroindazole |
5401-94-5 | 50g |
$ 125.00 | 2022-06-03 |
5-nitro-1H-indazole Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:5401-94-5)5-Nitroindazole
Order Number:sfd21691
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:5401-94-5)5-nitro-1H-indazole
Order Number:A7852
Stock Status:in Stock
Quantity:500g/1kg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):188.0/320.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:5401-94-5)5-硝基吲唑
Order Number:LE5710723
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:44
Price ($):discuss personally
Email:18501500038@163.com
5-nitro-1H-indazole Related Literature
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1. Reactivity of 1,1-disubstituted indazol-3-ylio oxides: synthesis of some substituted indazolols and indazolinonesVicente J. Arán,Juan L. Asensio,José R. Ruiz,Manfred Stud J. Chem. Soc. Perkin Trans. 1 1993 1119
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2. Reactivity of 1,1-disubstituted indazol-3-ylio oxides: synthesis of some substituted indazolols and indazolinonesVicente J. Arán,Juan L. Asensio,José R. Ruiz,Manfred Stud J. Chem. Soc. Perkin Trans. 1 1993 1119
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Nevine M. Y. Elsayed,Dalal A. Abou El Ella,Rabah A. T. Serya,Mai F. Tolba,Raed Shalaby,Khaled A. M. Abouzid Med. Chem. Commun. 2016 7 881
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Arnaud Chevalier,Abdelaaziz Ouahrouch,Alexandre Arnaud,Thibault Gallavardin,Xavier Franck RSC Adv. 2018 8 13121
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5. The effect of 5-nitroindazole as an inhibitor for the corrosion of copper in a 3.0% NaCl solutionYujie Qiang,Shengtao Zhang,Shenying Xu,Linliang Yin RSC Adv. 2015 5 63866
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